Cas no 125366-77-0 (1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy-)

1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy- structure
125366-77-0 structure
Product Name:1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy-
CAS No:125366-77-0
MF:C11H8O4
MW:204.178823471069
CID:235585
PubChem ID:25217674
Update Time:2025-04-19

1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy-
    • 1-Naphthalenecarboxaldehyde, 2,7,8-trihydroxy- (9CI)
    • 2,7,8-TRIHYDROXYNAPHTHALENE-1-CARBALDEHYDE
    • 125366-77-0
    • 2,7,8-Trihydroxy-1-naphthaldehyde
    • Inchi: 1S/C11H8O4/c12-5-7-8(13)3-1-6-2-4-9(14)11(15)10(6)7/h1-5,13-15H
    • InChI Key: AHPVQKKHHIDVSQ-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC2=CC=C(C(C=O)=C21)O)O

Computed Properties

  • Exact Mass: 204.04224
  • Monoisotopic Mass: 204.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2
  • XLogP3: 2.1

Experimental Properties

  • PSA: 77.76
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